7-Chloroquinoline-3-carbonitrile

• Molecular Formula: C10H5ClN2
• Molecular Weight: 188.61 g/mol
• IUPAC Name: 7-chloroquinoline-3-carbonitrile
• InChI: InChI=1S/C10H5ClN2/c11-9-2-1-8-3-7(5-12)6-13-10(8)4-9/h1-4,6H
• InChI Key: VDFWQGWLOIECJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=NC=C(C=C21)C#N)Cl

Description

7-Chloroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C10H5ClN2 and its molecular weight is 188.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing a stir bar was added 3-bromo-7-chloroquinoline (1.0 g, 4.1 mmol), CuCN (0.55 g, 6.2 mmol) followed by addition of DMF (25 mL). The resulting mixture was then heated to 150° C. overnight. When the reaction was complete as evidenced by LC analyisis, the reaction flask was taken out of the oil bath and cooled to RT. To the reaction mixture was then poured DCM (20 mL) and a precipitate formed immediately, which was filtered. The filtrated was washed with aq. NH4Cl, dried over sodium sulfate, and purified by flash chromatography. LC-MS (IE, m/z): 189 [M+1]+.